Cas no 15941-82-9 (Quinolinium,1-ethyl-4-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1))

• Product name: Quinolinium,1-ethyl-4-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• CAS No: 15941-82-9
• MF: C₂₁H₂₁N₂S+^.I-
• MW: 460.37384
• CID: 136210
• PubChem ID: 6440951

Quinolinium,1-ethyl-4-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,1-ethyl-4-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1)
• 1,3'-DIETHYL-4,2'-QUINOLYLTHIACYANINEIODIDE
• (3-Aethyl-benzothiazol-2-yl)-(1-aethyl-[4]chinolyl)-methinium,Jodid
• (3-ethyl-benzothiazol-2-yl)-(1-ethyl-[4]quinolyl)-methinium,iodide
• 1-ethyl-4-[(3-ethyl-3H-benzothiazol-2-ylidene)methyl]quinolinium iodide
• (2Z)-3-ethyl-2-[(1-ethylquinolin-1-ium-4-yl)methylidene]-1,3-benzothiazole;iodide
• 1-Ethyl-4-((3-ethylbenzo[d]thiazol-2(3H)-ylidene)methyl)quinolin-1-iumiodide
• 1-Ethyl-4-((3-ethylbenzo[d]thiazol-2(3H)-ylidene)methyl)quinolin-1-ium iodide
• EINECS 240-075-9
• 1,3'-Diethyl-4,2'-quinolylthiacyanine iodide
• AKOS015911912
• L-Lysine, N2-(N2-(N2-L-lysyl-L-lysyl)-L-lysyl)-, hydrochloride
• 1,3-Diethyl-4,2-quinolylthiacyanineiodide
• DTXSID40936096
• 3-Ethyl-2-[(1-ethylquinolin-4(1H)-ylidene)methyl]-1,3-benzothiazol-3-ium iodide
• Cyanine dye 7
• 1-Ethyl-4-((3-ethyl-3H-benzothiazol-2-ylidene)methyl)quinolinium iodide
• 15941-82-9
• SCHEMBL1807089
• 1-ethyl-4-((3-ethyl-2(3H)-benzothiazolylidene)methyl)quinolinium iodide

• Inchi： InChI=1S/C21H21N2S.HI/c1-3-22-14-13-16(17-9-5-6-10-18(17)22)15-21-23(4-2)19-11-7-8-12-20(19)24-21;/h5-15H,3-4H2,1-2H3;1H/q+1;/p-1
• InChI Key： OVIKCIXFYVKSDD-UHFFFAOYSA-M
• SMILES： [I-].CC[N+]1=CC=C(/C=C2/SC3=CC=CC=C3N/2CC)C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.04700
• Monoisotopic Mass: 460.04702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.4Ų

Experimental Properties

• Melting Point: 272-274 °C(lit.)
• Solubility: DMF: soluble
• PSA: 37.05000
• LogP: 1.29720

Quinolinium,1-ethyl-4-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• FLUKA BRAND F CODES：8-10